Cas no 103856-59-3 (2-Quinolinecarboxylicacid, 5-methyl-)

• Product Name: 2-Quinolinecarboxylicacid, 5-methyl-
• CAS No: 103856-59-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 125893
• PubChem ID: 22625171
• Update Time: 2025-04-18

2-Quinolinecarboxylicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 5-methyl-
• Quinaldicacid, 5-methyl- (6CI)
• 5-methylquinoline-2-carboxylic acid
• Quinaldic acid, 5-methyl- (6CI)
• 103856-59-3
• SCHEMBL7629466
• DTXSID20627051

• Inchi： 1S/C11H9NO2/c1-7-3-2-4-9-8(7)5-6-10(12-9)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： OLNYCZXIKIMHBJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(C=CC=C2C)=N1)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19
• LogP: 2.24140